Cas no 2097914-20-8 (N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide)

• Product Name: N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide
• CAS No: 2097914-20-8
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 5337965
• Update Time: 2025-10-22

N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2-Butynamide, N-(3,4-dihydro-1'-methylspiro[2H-1-benzopyran-2,4'-piperidin]-4-yl)-
• N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide

• Inchi： 1S/C18H22N2O2/c1-3-6-17(21)19-15-13-18(9-11-20(2)12-10-18)22-16-8-5-4-7-14(15)16/h4-5,7-8,15H,9-13H2,1-2H3,(H,19,21)
• InChI Key： GDWGEZVRSFLCHV-UHFFFAOYSA-N
• SMILES： C(NC1C2=CC=CC=C2OC2(CCN(C)CC2)C1)(=O)C#CC

Additional information on N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide

N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide: A Comprehensive Overview

The compound with CAS No. 2097914-20-8, known as N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spiro structure, which combines a benzopyran moiety with a piperidine ring system. The presence of the but-2-yneamide group further enhances its chemical complexity and functional versatility.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The spiro structure is known to confer exceptional stability and bioavailability, making it an ideal candidate for targeting various biological pathways. Researchers have demonstrated that this compound exhibits potent activity against several enzymes and receptors, suggesting its potential application in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

The synthesis of N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also ensure the purity of the final product, which is critical for its use in preclinical studies.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in animal models. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in delivering therapeutic payloads to specific cellular compartments. Furthermore, preliminary toxicity studies indicate that this compound has a low toxicity profile at therapeutic doses, which is a promising sign for its potential use in clinical settings.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the but-2-yneamide group plays a crucial role in binding to target proteins, thereby modulating their activity. The methyl substitution on the piperidine ring further enhances the compound's selectivity towards specific biological targets.

Looking ahead, ongoing research is focused on exploring the mechanistic insights behind the biological activity of N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials. The integration of artificial intelligence in drug design is also being leveraged to identify novel analogs with improved efficacy and reduced side effects.

In conclusion, N-{1'-methyl-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-yl}but-2-ynamide represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structural features and promising biological properties position it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound holds immense potential for contributing to the development of innovative therapeutic solutions.